Cas no 2172459-64-0 (prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2172459-64-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6330300
• PubChem ID: 165523585
• Update Time: 2025-06-11

prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1623939
• 2172459-64-0

• Inchi： 1S/C8H11N3O2/c1-3-4-13-8(12)6-5-11(2)10-7(6)9/h3,5H,1,4H2,2H3,(H2,9,10)
• InChI Key： QARPSLCPZNYPAR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C(N)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2172459-64-0)

The compound prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2172459-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and functionalized side chains, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its utility in drug development and other biomedical applications.

One of the key areas of investigation has been the synthesis and optimization of prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These efforts have resulted in more efficient production processes, facilitating further exploration of the compound's pharmacological properties.

In terms of biological activity, preliminary studies have demonstrated that prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate exhibits notable inhibitory effects on specific enzymatic targets. For instance, recent findings suggest its potential as a modulator of kinase activity, which could have implications for the treatment of cancer and inflammatory diseases. Additionally, its unique structural features make it a candidate for further investigation in the context of antimicrobial and antiviral therapies.

The molecular mechanisms underlying the compound's biological effects are also under scrutiny. Computational modeling and in vitro assays have provided insights into its binding interactions with target proteins, revealing key structural determinants of its activity. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic profile to ensure its suitability for therapeutic use.

In conclusion, prop-2-en-1-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2172459-64-0) represents a versatile scaffold with significant potential in drug discovery. Continued research into its synthesis, biological activity, and mechanistic underpinnings will be crucial for unlocking its full therapeutic value. The compound's unique properties position it as a promising candidate for further development in the pharmaceutical industry.